N-(furan-2-ylmethyl)-4-(piperidine-1-carbonyl)benzenesulfonamide

• IUPAC Name: N-(furan-2-ylmethyl)-4-(piperidine-1-carbonyl)benzenesulfonamide
• InChI: InChI=1S/C17H20N2O4S/c20-17(19-10-2-1-3-11-19)14-6-8-16(9-7-14)24(21,22)18-13-15-5-4-12-23-15/h4-9,12,18H,1-3,10-11,13H2
• InChI Key: ZSNTYTWMEVNQLE-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)C2=CC=C(C=C2)S(=O)(=O)NCC3=CC=CO3
• Molecular Formula: C17H20N2O4S
• Molecular Weight: 348.4 g/mol

Description

N-(furan-2-ylmethyl)-4-(piperidine-1-carbonyl)benzenesulfonamide, also known as FPBA, is a sulfonamide compound that has been extensively studied for its potential use in various scientific research applications. This compound is synthesized using a multistep process that involves the reaction of piperidine-1-carbonyl chloride with furan-2-carboxaldehyde, followed by the reaction of the resulting compound with 4-aminobenzenesulfonamide. FPBA has been shown to have a wide range of biochemical and physiological effects, making it a valuable tool for researchers in the fields of pharmacology, biochemistry, and physiology.

Mechanism of Action

N-(furan-2-ylmethyl)-4-(piperidine-1-carbonyl)benzenesulfonamide has been shown to have a unique mechanism of action, which involves the inhibition of voltage-gated ion channels, particularly the L-type calcium channel. This inhibition results in a decrease in intracellular calcium levels, which can have a wide range of downstream effects on various physiological processes, including muscle contraction, neurotransmitter release, and gene expression.
Biochemical and Physiological Effects:
N-(furan-2-ylmethyl)-4-(piperidine-1-carbonyl)benzenesulfonamide has been shown to have a wide range of biochemical and physiological effects, including the modulation of ion channels, the inhibition of cell proliferation, and the induction of apoptosis. These effects make N-(furan-2-ylmethyl)-4-(piperidine-1-carbonyl)benzenesulfonamide a valuable tool for researchers in the fields of pharmacology, biochemistry, and physiology.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(furan-2-ylmethyl)-4-(piperidine-1-carbonyl)benzenesulfonamide is its ability to selectively inhibit L-type calcium channels, which can be useful for studying the role of these channels in various physiological processes. However, one of the limitations of N-(furan-2-ylmethyl)-4-(piperidine-1-carbonyl)benzenesulfonamide is its relatively low potency, which can make it difficult to achieve significant effects at low concentrations.

Future Directions

There are several future directions for research on N-(furan-2-ylmethyl)-4-(piperidine-1-carbonyl)benzenesulfonamide, including the development of more potent analogs, the study of its effects on other ion channels, and the investigation of its potential use in the treatment of various diseases. Additionally, further research is needed to fully understand the mechanisms underlying the biochemical and physiological effects of N-(furan-2-ylmethyl)-4-(piperidine-1-carbonyl)benzenesulfonamide.

Synthesis Methods

N-(furan-2-ylmethyl)-4-(piperidine-1-carbonyl)benzenesulfonamide is synthesized using a multistep process that involves the reaction of piperidine-1-carbonyl chloride with furan-2-carboxaldehyde, followed by the reaction of the resulting compound with 4-aminobenzenesulfonamide. The reaction between piperidine-1-carbonyl chloride and furan-2-carboxaldehyde is carried out in the presence of a base, such as triethylamine, to form the intermediate compound piperidine-1-carbonyl furan-2-carboxylate. This intermediate compound is then reacted with 4-aminobenzenesulfonamide in the presence of a base and a coupling reagent, such as N,N'-dicyclohexylcarbodiimide (DCC), to form the final product, N-(furan-2-ylmethyl)-4-(piperidine-1-carbonyl)benzenesulfonamide.

Scientific Research Applications

N-(furan-2-ylmethyl)-4-(piperidine-1-carbonyl)benzenesulfonamide has been extensively studied for its potential use in various scientific research applications. One of the main areas of research is in the field of pharmacology, where N-(furan-2-ylmethyl)-4-(piperidine-1-carbonyl)benzenesulfonamide has been shown to have potential as a novel drug candidate for the treatment of various diseases, including cancer, diabetes, and inflammation. N-(furan-2-ylmethyl)-4-(piperidine-1-carbonyl)benzenesulfonamide has also been studied for its potential use as a tool for the study of ion channels, which play a critical role in many physiological processes.